Cas no 915916-96-0 (8-ethoxy-3-4-(2-methylphenyl)piperazine-1-carbonyl-2H-chromen-2-one)

• Product Name: 8-ethoxy-3-4-(2-methylphenyl)piperazine-1-carbonyl-2H-chromen-2-one
• CAS No: 915916-96-0
• MF: C₂₃H₂₄N₂O₄
• MW: 392.447666168213
• CID: 6611936
• PubChem ID: 6457002
• Update Time: 2025-05-19

8-ethoxy-3-4-(2-methylphenyl)piperazine-1-carbonyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 8-ethoxy-3-4-(2-methylphenyl)piperazine-1-carbonyl-2H-chromen-2-one
• AKOS001425136
• 8-ethoxy-3-[4-(2-methylphenyl)piperazine-1-carbonyl]chromen-2-one
• 8-ethoxy-3-[4-(2-methylphenyl)piperazine-1-carbonyl]-2H-chromen-2-one
• AB01308259-01
• 8-ethoxy-3-(4-(o-tolyl)piperazine-1-carbonyl)-2H-chromen-2-one
• 915916-96-0
• NCGC00312847-01
• Z28892264
• F1799-0080

• Inchi： 1S/C23H24N2O4/c1-3-28-20-10-6-8-17-15-18(23(27)29-21(17)20)22(26)25-13-11-24(12-14-25)19-9-5-4-7-16(19)2/h4-10,15H,3,11-14H2,1-2H3
• InChI Key： RREXFJCKBJHRGG-UHFFFAOYSA-N
• SMILES： O=C(C1C(=O)OC2C(=CC=CC=2C=1)OCC)N1CCN(C2C=CC=CC=2C)CC1

Computed Properties

• Exact Mass: 392.17360725g/mol
• Monoisotopic Mass: 392.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 8-ethoxy-3-4-(2-methylphenyl)piperazine-1-carbonyl-2H-chromen-2-one

Professional Introduction to Compound with CAS No. 915916-96-0 and Product Name: 8-ethoxy-3-4-(2-methylphenyl)piperazine-1-carbonyl-2H-chromen-2-one

The compound identified by the CAS number 915916-96-0 and the product name 8-ethoxy-3-4-(2-methylphenyl)piperazine-1-carbonyl-2H-chromen-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural diversity. The presence of multiple functional groups, including an ethoxy moiety, a piperazine ring, and a chromenone core, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for further medicinal chemistry exploration.

Recent research in the domain of pharmacological agents has highlighted the importance of 8-ethoxy-3-4-(2-methylphenyl)piperazine-1-carbonyl-2H-chromen-2-one due to its structural features that mimic natural bioactive molecules. The chromenone scaffold, in particular, is known for its role in various pharmacological applications, including anti-inflammatory, antimicrobial, and antioxidant properties. The incorporation of a piperazine ring enhances the compound's ability to interact with biological targets, such as enzymes and receptors, which is crucial for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of an ethoxy group and a methylphenyl substituent on the piperazine ring introduces specific steric and electronic characteristics that can be fine-tuned to optimize binding affinity and selectivity. This flexibility makes 8-ethoxy-3-4-(2-methylphenyl)piperazine-1-carbonyl-2H-chromen-2-one an attractive candidate for further derivatization and testing in various disease models.

In the context of contemporary pharmaceutical research, compounds like this one are being evaluated for their efficacy in treating a range of conditions. For instance, studies have suggested that derivatives of chromenone exhibit promising anti-cancer properties by modulating key signaling pathways involved in tumor growth and progression. The piperazine moiety, known for its ability to cross the blood-brain barrier, also opens up possibilities for neuropharmacological applications.

The synthesis of 8-ethoxy-3-4-(2-methylphenyl)piperazine-1-carbonyl-2H-chromen-2-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and intramolecular cyclizations, are often employed to construct the complex heterocyclic framework efficiently. These synthetic strategies not only highlight the compound's synthetic challenge but also underscore its significance in modern organic chemistry.

Evaluation of the pharmacokinetic profile of this compound is essential for understanding its potential as a therapeutic agent. Preliminary studies have indicated favorable solubility and stability properties, which are critical factors for drug formulation and delivery. Additionally, preliminary toxicity assessments suggest that the compound exhibits low acute toxicity at tested doses, reinforcing its potential as a safe candidate for further development.

The role of computational chemistry in analyzing the structure-property relationships of 8-ethoxy-3-4-(2-methylphenyl)piperazine-1-carbonyl-2H-chromen-2-one cannot be overstated. Molecular modeling techniques provide insights into how different functional groups contribute to the compound's overall activity by predicting binding interactions with biological targets. These predictions guide experimental design and help prioritize which derivatives should be synthesized next.

As research progresses, collaborations between academic institutions and pharmaceutical companies are likely to drive further exploration of this compound's potential. Such partnerships can facilitate rapid translation from laboratory discoveries to clinical applications, bringing new treatments to patients more quickly. The interdisciplinary nature of this work underscores the importance of integrating expertise from chemistry, biology, pharmacology, and computational science.

In conclusion,8-ethoxy-3-4-(2-methylphenyl)piperazine -1-carbonyl - 2H - chromen - 2-one (CAS No. 915916 -96 -0) represents a promising candidate for drug discovery due to its unique structural features and potential biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, positioning it as a key molecule in the development of next-generation pharmaceuticals.